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Compound of Interest

Compound Name: Peficitinib

Cat. No.: B10771329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the cross-reactivity profile of Peficitinib, a pan-Janus

kinase (JAK) inhibitor, against other kinases. By presenting quantitative data, experimental

methodologies, and pathway visualizations, this document offers an objective comparison to

aid in research and development.

Introduction to Peficitinib and the JAK-STAT
Pathway
Peficitinib (ASP015K) is an oral small molecule inhibitor targeting the Janus kinase family of

enzymes (JAK1, JAK2, JAK3, and Tyrosine Kinase 2 [TYK2]). These non-receptor tyrosine

kinases are integral to the JAK-STAT signaling pathway, a critical cascade in mediating the

cellular response to a wide array of cytokines and growth factors involved in inflammation and

immune responses.[1] Upon cytokine binding to their receptors, associated JAKs are activated,

leading to the phosphorylation and activation of Signal Transducer and Activator of

Transcription (STAT) proteins. Activated STATs then translocate to the nucleus to regulate the

transcription of inflammatory genes. By inhibiting JAKs, Peficitinib effectively dampens this

signaling cascade.

Below is a diagram illustrating the JAK-STAT signaling pathway and the point of inhibition by

Peficitinib.
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Experimental Workflow

Prepare serial dilutions of Peficitinib

Add Peficitinib, kinase, and substrate to well

Initiate reaction with ATP

Incubate at 30°C

Stop reaction and deplete ATP
(Add ADP-Glo™ Reagent)

Convert ADP to ATP and generate light
(Add Kinase Detection Reagent)

Measure luminescence

Calculate % inhibition and determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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